Cas no 1396749-40-8 (N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide)

• Product Name: N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide
• CAS No: 1396749-40-8
• MF: C₁₅H₁₅N₅O₃S
• MW: 345.376301050186
• CID: 5779310
• PubChem ID: 71791015
• Update Time: 2025-07-09

N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide
• N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide
• VU0538453-1
• 1396749-40-8
• F6233-0273
• AKOS024540926
• N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-phenylmethanesulfonamide

• Inchi： 1S/C15H15N5O3S/c1-19-15(21)20(18-17-19)14-9-7-13(8-10-14)16-24(22,23)11-12-5-3-2-4-6-12/h2-10,16H,11H2,1H3
• InChI Key： UPGFGXOUJNOASX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC1C=CC(=CC=1)N1C(N(C)N=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 345.08956053g/mol
• Monoisotopic Mass: 345.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide

N-[4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,3,4-Tetrazol-1-Yl)Phenyl]-1-Phenylmethanesulfonamide: A Comprehensive Overview

The compound N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide, identified by the CAS number 1396749-40-8, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and tetrazoles, which are well-known for their diverse functionalities in drug design and material science. The structure of this compound is characterized by a tetrazole ring system substituted with a methyl group and an oxo group, attached to a phenyl group via a methylene bridge. Additionally, the sulfonamide moiety further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their unique electronic properties and ability to act as hydrogen bond donors or acceptors. The presence of the sulfonamide group in this compound adds another layer of functionality, making it a promising candidate for applications in drug delivery systems and enzyme inhibition. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that sulfonamides can serve as effective inhibitors of kinase enzymes, which are critical targets in cancer therapy.

The synthesis of N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-phenylmethanesulfonamide involves a multi-step process that typically includes the formation of the tetrazole ring followed by substitution reactions to introduce the phenyl and sulfonamide groups. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed for characterization purposes.

In terms of applications, this compound has shown potential in the development of novel pharmaceutical agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in anti-cancer drug discovery. Furthermore, the tetrazole moiety has been implicated in enhancing the bioavailability of drugs by improving their solubility and permeability across biological membranes. A study published in the European Journal of Pharmaceutical Sciences explored the use of similar compounds as prodrugs for targeted drug delivery systems.

The structural versatility of this compound also extends to its use in materials science. The tetrazole ring system is known for its stability under harsh conditions, making it suitable for applications in high-performance polymers and coatings. Additionally, the sulfonamide group can act as a reactive site for further functionalization, enabling the creation of hybrid materials with tailored properties.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial for its safe application. Recent research has focused on evaluating its biodegradability and potential impact on aquatic ecosystems. Initial findings suggest that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis pathways. However, further studies are required to assess its long-term persistence in different environmental compartments.

In conclusion, N-[4-(4-methyl-5-Oxo…sulfonamide] represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.